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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 3-Nonyne are paramount for a secure and compliant

laboratory environment. This guide provides immediate, essential safety protocols, operational

plans, and disposal procedures for 3-Nonyne, a flammable liquid and potential aspiration

hazard.[1][2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Nonyne, compiled from various

sources. This information is critical for risk assessment and for ensuring that handling

procedures are appropriate for the chemical's properties.
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Property Value Source

Molecular Formula C₉H₁₆ [1][4]

Molecular Weight 124.22 g/mol [1]

Appearance Clear colorless liquid [1]

Boiling Point 157.10 °C @ 760.00 mm Hg [5]

Flash Point
37.60 °C (100.00 °F)

(estimated)
[5]

Vapor Pressure
3.648 mmHg @ 25.00 °C

(estimated)
[5]

Density
0.739 g/cm³ at 68°F (for

Nonene)
[6]

Solubility in Water
9.855 mg/L @ 25 °C

(estimated)
[5]

LogP (o/w) 4.017 (estimated) [5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 3-Nonyne to ensure the

appropriate level of personal protective equipment is used.[7] The following PPE is

recommended to minimize exposure and ensure personal safety.
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Body Part PPE Type
Specifications &
Standards

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

required. For tasks with a high

splash potential, a face shield

should be worn in addition to

goggles. All eye and face

protection should meet ANSI

Z87.1 standards.

Hands Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged handling or

immersion, heavier-duty gloves

such as Viton or butyl rubber

should be considered. Always

check the glove manufacturer's

resistance guide.

Body Laboratory Coat

A fire-resistant lab coat is

recommended. Ensure the

coat is fully buttoned to provide

maximum skin coverage. For

larger quantities or increased

splash risk, a chemical-

resistant apron may be

necessary.

Feet Closed-Toe Shoes

Shoes should be made of a

non-porous material and cover

the entire foot to protect

against spills.

Respiratory Respirator (if necessary) All work should be conducted

in a certified chemical fume

hood to avoid inhalation of

vapors. If engineering controls

are insufficient or in the case of

a large spill, a NIOSH-
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approved respirator with

organic vapor cartridges may

be required.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial when working with 3-Nonyne to mitigate its

flammable and aspiration hazards.

1. Preparation and Engineering Controls:

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly

before starting any work.

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[2] Use explosion-proof electrical

equipment where necessary.[2]

Grounding: For transfers of large quantities, ensure containers are properly grounded and

bonded to prevent static discharge.[2]

Spill Kit: Have a spill kit readily available that contains inert absorbent material (e.g.,

vermiculite, sand), and appropriate PPE.

2. Handling and Use:

Container Inspection: Visually inspect the 3-Nonyne container for any damage or leaks

before handling.

Transferring: When transferring the liquid, do so slowly and carefully to avoid splashing. Use

a funnel for transfers between containers.

Heating: If heating is required, use a controlled heating source such as a heating mantle or

water bath. Avoid open flames.
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Storage: Keep the 3-Nonyne container tightly closed when not in use and store it in a cool,

dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents.[2][8]

3. Emergency Procedures:

Spills: In the event of a small spill within a fume hood, absorb the liquid with an inert material,

collect it in a sealed container, and dispose of it as hazardous waste. For larger spills,

evacuate the area and contact your institution's Environmental Health and Safety (EHS)

department.

Fire: In case of fire, use a dry chemical, CO2, or foam extinguisher.[6] Avoid using a direct

water stream as it may spread the flammable liquid.

Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.[3]

Ingestion: Do NOT induce vomiting.[2] Immediately call a poison center or doctor.[2] Due

to the aspiration hazard, swallowing 3-Nonyne can be fatal if it enters the airways.[1][2]

Disposal Plan: Step-by-Step Procedures
Proper disposal of 3-Nonyne is critical to prevent environmental contamination and ensure

regulatory compliance.

1. Waste Identification and Segregation:

Designate a specific, labeled waste container for 3-Nonyne and any materials contaminated

with it (e.g., pipette tips, absorbent materials).
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This waste should be classified as flammable liquid organic waste. Do not mix it with other

waste streams unless explicitly permitted by your institution's EHS guidelines.

2. Waste Container and Labeling:

Use a chemically compatible and sealable container, such as a glass bottle or a designated

solvent waste container.

The container must be clearly labeled with "HAZARDOUS WASTE," the full chemical name

"3-Nonyne," and the associated hazards (e.g., "Flammable," "Aspiration Hazard").

3. Waste Collection and Storage:

Carefully transfer the waste 3-Nonyne into the designated container, keeping the container

closed when not in use.

Store the sealed waste container in a designated satellite accumulation area within the

laboratory. This area should be cool, well-ventilated, and away from ignition sources.[9]

Secondary containment should be used to prevent the spread of potential leaks.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal contractor.[10]

Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Nonyne if

requested.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Nonyne.
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Caption: Workflow for safe handling and disposal of 3-Nonyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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